Anthra[2,3-b]benzo[d]thiophene-7,12-dione

• CAS RN: 13781-50-5
• Molecular Formula: C20H10O2S
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 10-thiapentacyclo[11.8.0.03,11.04,9.015,20]henicosa-1(13),2,4,6,8,11,15,17,19-nonaene-14,21-dione
• InChI: InChI=1S/C20H10O2S/c21-19-12-6-1-2-7-13(12)20(22)16-10-18-14(9-15(16)19)11-5-3-4-8-17(11)23-18/h1-10H
• InChI Key: GTQCZMZQLQCVNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C4C(=C3)C5=CC=CC=C5S4

Description

Anthra[2,3-b]benzo[d]thiophene-7,12-dione is a useful research compound. Its molecular formula is C20H10O2S and its molecular weight is 314.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The synthesis of the anthra[2,3-b]benzo[d]thiophene unit with added trialkylsilylethynyl groups is shown in Scheme 1. Commercially available dibenzothiophene undertakes a Friedel-Crafts reaction with phthalic anhydride to give 2-(2′-carboxybenzoyl)dibenzothiaphene. The acid is then treated with aluminum chloride and phosphorus pentachloride to yield anthra[2,3-b]benzo[d]thiophene-7,12-dione. The dione is alkylated with the lithium salt of the trialkylsilylacetylene reagent followed by aromatisation utilising tin (II) chloride under acidic conditions to give 7,12-bis(trialkylsilylethynyl)anthra[2,3-b]benzo[d]thiophene.

Synthesis routes and methods II

Procedure details

To a mixture of 2-(o-carboxybenzoyl)dibenzothiophene (35.6 g, 107 mmol) and phosphorus pentachloride (33.5 g, 161 mmol) in anhydrous 1,2-dichlorobenzene (430 cm3) is added aluminum chloride (21.4 g, 161 mmol). The mixture is then heated at 140° C. for 17 hours. The reaction mixture cooled to 23° C. and the solvent removed under vacuum to give a black solid. Acetone (500 cm3) is added and the mixture filtered to give a green/yellow solid which is dried under vacuum. To the solid is added dichloromethane (1000 cm3) and the mixture heated. The hot mixture is passed through a very short plug of silica (dichloromethane) to give anthra[2,3-b]benzo[d]thiophene-7,12-dione as a yellow solid (5.43 g, 16%). MS m/z 314 (M+). 1H NMR (300 MHz, CDCl3) 9.04 (s, 1H), 8.73 (s, 1H), 8.31-8.41 (m, 3H), 7.86-7.93 (m, 1H), 7.78-7.85 (m, 2H), 7.50-7.61 (m, 2H); 13C NMR (75 MHz, CDCl3) 183.1, 182.8, 145.3, 141.3, 139.9, 134.7, 134.2, 134.1, 133.9, 133.8, 131.1, 129.9, 128.8, 127.4, 125.5, 123.2, 123.1, 122.4, 120.8.